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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610

An In-depth Technical Guide on the Physicochemical Data of CAS Number 12223-42-6

Introduction

This technical guide provides a comprehensive overview of the physicochemical data and
related technical information for the compound associated with CAS number 12223-42-6. It is
important to note that initial database inquiries for this CAS number may present an ambiguity,
with some results cross-referencing to 2,4-Diamino-6-chloropyrimidine 3-oxide. However, the
definitive compound registered under CAS number 12223-42-6 is the monoazo dye known as

Disperse Red 82 or Disperse Red B-BL.[1][2][3][4] This document will focus exclusively on this
latter compound.

This guide is intended for researchers, scientists, and professionals in drug development and
materials science who require detailed information on the properties, synthesis, and analysis of
Disperse Red 82.

Physicochemical Data

The quantitative physicochemical properties of Disperse Red 82 are summarized in the table
below for ease of reference and comparison.
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Property Value Citations
2-[[4-[bis[2-
IUPAC Name (acetyloxy)ethyllamino]phenyl] [1]
azo]-5-nitro-benzonitrile
Disperse Red B-BL, Samaron
Red BL, Disperse Red 82,
Synonyms ] [1][4]
Disperse Red C-3B, C.I.
Disperse Red 82, C.I. 11140
CAS Number 12223-42-6 [11[21[3114]
Molecular Formula C21H21N506 [1112114115]
Molecular Weight 439.42 g/mol [2][3]1[4]

Monoisotopic Mass

440.15646 amu ([M+H]*)

[2]

Physical Appearance

Dark brown powder

[2]4]

Solubility Insoluble in water. [1][2][5]
Density 1.28 g/cm3 [2]
Refractive Index 1.594 [1][5]

Experimental Protocols

While specific, proprietary industrial protocols are not publicly available, the fundamental

methodologies for the synthesis and analysis of Disperse Red 82 are well-established.

Synthesis Methodology

The industrial production of Disperse Red 82 is a well-documented, two-stage process.[2]

» Diazotization: The process begins with the diazotization of a primary aromatic amine, 2-

cyano-4-nitroaniline, which acts as the diazo component.[2][4] This reaction involves treating

the amine with nitrous acid (typically generated in situ from sodium nitrite and a strong

mineral acid) at low temperatures to form a reactive diazonium salt.
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e Azo Coupling: The resulting diazonium salt is then coupled with N,N-Di(2-
acetoxyethyl)benzeneamine.[4] This is an electrophilic aromatic substitution reaction where
the diazonium salt reacts with the coupling component to form the final azo dye molecule.

Analytical Characterization

The purity and identity of Disperse Red 82 are typically confirmed using standard analytical
techniques.

o High-Performance Liquid Chromatography (HPLC): HPLC, particularly using reverse-phase
C18 columns, is a standard method for analyzing the purity of Disperse Red 82 and
monitoring its presence in various matrices.[2]

o UV-Vis Spectroscopy: The dye exhibits broad absorption bands in the visible region of the
electromagnetic spectrum, with spectra typically recorded between 320 and 680 nm.[2]

¢ Mass Spectrometry (MS): High-resolution mass spectrometry, such as Quadrupole Time-of-
Flight (QTOF), can be used to determine the precise mass of the molecule, confirming its
elemental formula.[2] Further fragmentation in MS/MS experiments can provide structural
information for unequivocal identification.[2]

Mandatory Visualizations
Synthesis Workflow

The logical progression of the synthesis of Disperse Red 82 is depicted in the following
workflow diagram.
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Caption: General synthesis workflow for Disperse Red 82.

Applications Overview

Disperse Red 82 is primarily used as a dye for synthetic fibers and as a pigment in various
materials.
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Caption: Key application areas for Disperse Red 82.
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Signaling Pathways

As an industrial dye, Disperse Red 82 is not typically studied in the context of biological
signaling pathways. Research on this molecule is primarily focused on its application
properties, synthesis, and environmental fate, including chemical and biological degradation
pathways.[2]

Conclusion

Disperse Red 82 (CAS 12223-42-6) is a commercially important dye with well-characterized
physicochemical properties. Its synthesis is based on classical diazo chemistry, and its analysis
relies on standard chromatographic and spectroscopic techniques. The data and workflows
presented in this guide provide a foundational understanding of this compound for scientific
and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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